![molecular formula C29H23BrN2O4S B2512463 N-(3-benzoyl-4-bromophenyl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide CAS No. 391876-51-0](/img/structure/B2512463.png)
N-(3-benzoyl-4-bromophenyl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-benzoyl-4-bromophenyl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide, commonly known as BBISB, is a chemical compound that has gained significant attention in the field of medicinal chemistry. BBISB belongs to the class of sulfonyl-containing compounds and has shown promising biological activity against various diseases.
Scientific Research Applications
Polymer Synthesis Applications : A study by Imai, Maldar, and Kakimoto (1984) describes the synthesis of novel polyimides using a polyimide-forming monomer related to the compound . They investigated its solubility in various organic solvents and its thermal stability, demonstrating its potential in the production of thermally stable polymers (Imai, Maldar, & Kakimoto, 1984).
Ligand Binding Studies : A study by Fan, Lever, and Lever (2011) explored the effects of structural modifications in the amine portion of substituted aminobutyl-benzamides, including a compound similar to the one , on binding σ1 and σ2 receptors. This research contributes to understanding the selective binding properties of such compounds (Fan, Lever, & Lever, 2011).
Thiocarbamoylation Reactions : Mikhailovskii, Yusov, and Gashkova (2015) studied the thiocarbamoylation of 1,3,3-trimethyl-3,4-dihydroisoquinolines with benzoyl isothiocyanate. Their research provides insights into the reactivity of related compounds and potential applications in the synthesis of biologically active substances (Mikhailovskii, Yusov, & Gashkova, 2015).
Synthesis of Quinazolinone Derivatives : Debnath and Manjunath (2011) conducted research on the synthesis of various substituted quinazolinone derivatives, including those related to the compound . They also evaluated these derivatives for antibacterial and anthelmintic activities, offering potential applications in pharmacology (Debnath & Manjunath, 2011).
Organic Synthesis and Transformations : Dyachenko and Vovk (2012) investigated the synthesis and transformations of new hexahydroisoquinoline derivatives. Their work provides a foundation for understanding the chemical properties and potential uses of these compounds in various organic syntheses (Dyachenko & Vovk, 2012).
Aggregation Enhanced Emission Studies : Srivastava, Singh, and Mishra (2016) synthesized new 1,8-naphthalimide based compounds related to the one and studied their aggregation enhanced emission properties. This research contributes to the understanding of photophysical properties in solid-state materials (Srivastava, Singh, & Mishra, 2016).
Isoquinoline Derivative Synthesis : Tang et al. (2017) developed cascade coupling reactions for the synthesis of isoquinoline derivatives, offering insights into efficient synthetic approaches for such compounds (Tang et al., 2017).
properties
IUPAC Name |
N-(3-benzoyl-4-bromophenyl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H23BrN2O4S/c30-27-15-12-24(18-26(27)28(33)21-7-2-1-3-8-21)31-29(34)22-10-13-25(14-11-22)37(35,36)32-17-16-20-6-4-5-9-23(20)19-32/h1-15,18H,16-17,19H2,(H,31,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABMNNHHGOOQSHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=CC(=C(C=C4)Br)C(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H23BrN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
575.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.